Cas no 90993-58-1 (Borane, methyl(methylamino)- (7CI))

Borane, methyl(methylamino)- (7CI) structure
90993-58-1 structure
Borane, methyl(methylamino)- (7CI)
90993-58-1
C2H8BN
56.9026
4507753

Borane, methyl(methylamino)- (7CI) Properties

Names and Identifiers

    • Borane, methyl(methylamino)- (7CI)

Borane, methyl(methylamino)- (7CI) Synthesis

Synthetic Circuit 1

88916-89-6 88916-89-6
90993-58-1 90993-58-1
1817722-98-7 1817722-98-7
877-07-6 877-07-6
Reaction Conditions
1.1 Catalysts: (TB-5-11)-[2,6-Bis[[bis(1,1-dimethylethyl)phosphino-κP]oxy]phenyl-κC]dihydroirid… Solvents: Tetrahydrofuran ;  1 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 2

52950-75-1 52950-75-1
593-51-1 593-51-1
90993-58-1 90993-58-1
1817722-98-7 1817722-98-7
877-07-6 877-07-6
Reaction Conditions
1.1 Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Catalysts: (TB-5-11)-[2,6-Bis[[bis(1,1-dimethylethyl)phosphino-κP]oxy]phenyl-κC]dihydroirid… Solvents: Tetrahydrofuran ;  1 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 3

88916-89-6 88916-89-6
90993-58-1 90993-58-1
1817722-98-7 1817722-98-7
18029-12-4 18029-12-4
4023-40-9 4023-40-9
877-07-6 877-07-6
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 4

52950-75-1 52950-75-1
593-51-1 593-51-1
90993-58-1 90993-58-1
1817722-98-7 1817722-98-7
18029-12-4 18029-12-4
4023-40-9 4023-40-9
877-07-6 877-07-6
Reaction Conditions
1.1 Solvents: Diethyl ether ;  1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Catalysts: Nickel Solvents: Tetrahydrofuran ;  24 h, 20 °C
Reference
B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions
Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Borane, methyl(methylamino)- (7CI) Raw materials

Borane, methyl(methylamino)- (7CI) Preparation Products

Borane, methyl(methylamino)- (7CI) Related Literature

90993-58-1 (Borane, methyl(methylamino)- (7CI)) Related Products

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